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Compound of Interest

Compound Name: Laidlomycin phenylcarbamate

Cat. No.: B1674329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of studies on Laidlomycin
Phenylcarbamate (LPC) for use in finishing steers. It offers an objective comparison of LPC's

performance against other ionophores and non-ionophore alternatives, supported by

experimental data. Detailed methodologies of key experiments are included to facilitate

replication and further research.

Performance Data Summary
The following tables summarize the quantitative data from a pivotal meta-analysis and other

comparative studies on the effects of Laidlomycin Propionate (a salt of Laidlomycin) and other

feed additives on the performance and carcass characteristics of finishing steers.

Table 1: Meta-analysis of Laidlomycin Propionate vs. Monensin Sodium in Finishing Steers
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Parameter

Laidlomyci
n
Propionate
(LP)

Monensin
Sodium
(MS)

Mean
Difference

P-value Citation

Performance

Average

Daily Gain

(ADG), live-

adjusted (

kg/day )

1.64 1.59 +0.05 <0.05 [1][2]

Average

Daily Gain

(ADG),

carcass-

adjusted (

kg/day )

1.08 1.03 +0.05 <0.05 [1][2]

Dry Matter

Intake (DMI) (

kg/day )

9.84 9.20 +0.64 <0.05 [1][2]

Feed

Efficiency

(G:F), live-

adjusted

0.167 0.173 -0.006 >0.05 [1][2]

Feed

Efficiency

(G:F),

carcass-

adjusted

0.110 0.112 -0.002 >0.05 [1][2]

Carcass

Characteristic

s

Hot Carcass

Weight

370.3 358.5 +11.8 <0.05 [1][2]
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(HCW) (kg)

Health

Liver

Abscesses

(%)

Higher

Incidence

Lower

Incidence
- <0.05 [1][2]

Mortality (%)
No Significant

Difference

No Significant

Difference
- >0.05 [1][2]

Data compiled from the meta-analysis by Cernicchiaro et al. (2016), which included 17 studies,

135 pens, and 13,603 steers. In many of the compared trials, Laidlomycin Propionate was fed

in combination with chlortetracycline, while Monensin Sodium was often combined with tylosin.

The higher incidence of liver abscesses in the Laidlomycin Propionate group may be

attributable to the differing antimicrobial partners.[1][2]

Table 2: Comparative Performance of Laidlomycin Propionate, Other Ionophores, and Non-

Ionophore Alternatives
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Treatment ADG ( kg/d ) DMI ( kg/d )
Feed
Efficiency
(G:F)

Key
Findings

Citation

Laidlomycin

Propionate

(LP)

1.64 9.84 0.167

Increased

ADG and

DMI

compared to

Monensin.[1]

[2]

[1][2]

Monensin

Sodium (MS)
1.59 9.20 0.173

Improved

feed

efficiency

through

reduced DMI.

[1][2]

Salinomycin

Increased

ADG by up to

21% in some

studies.

Variable

Improved

feed

conversion.

A potent

ionophore

showing

significant

gains.

[3]

Essential Oils
Similar to

Monensin

Similar to

Monensin

Similar to

Monensin

A potential

natural

alternative

with

comparable

performance.

[2]

Phytogenic

Feed

Additives

Similar to

Monensin

Similar to

Monensin

Slightly lower

than

Monensin

Showed

comparable

growth

performance

to Monensin

in some

studies.

[4]
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Experimental Protocols
Meta-analysis Comparing Laidlomycin Propionate and
Monensin Sodium (Cernicchiaro et al., 2016)
This section details the methodology typical of the studies included in the comprehensive meta-

analysis.

Objective: To quantify the effects of Laidlomycin Propionate (LP), alone or with

chlortetracycline, compared to Monensin Sodium (MS), alone or with tylosin, on

performance, health, and carcass traits in finishing steers.[1]

Study Design: A systematic review and random-effects meta-analysis of 17 studies,

comprising 135 pens and 13,603 steers.[1]

Animal Model: Finishing steers in North American feedlots.[1]

Treatments:

Laidlomycin Propionate (LP) at commercially approved dosages.

Monensin Sodium (MS) at commercially approved dosages.

Often, LP was administered with chlortetracycline, and MS with tylosin.[1]

Data Collection:

Performance: Average Daily Gain (ADG), Dry Matter Intake (DMI), and Feed Efficiency

(G:F) were measured.

Carcass: Hot Carcass Weight (HCW) was recorded.

Health: Incidence of liver abscesses and mortality rates were documented.[1]

Statistical Analysis: Random-effects meta-analysis models were used to calculate mean

differences and odds ratios to compare the effects of the treatments.[5]
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General Protocol for Ionophore Efficacy Studies in
Finishing Steers
The following is a generalized experimental workflow for studies evaluating the efficacy of

ionophores like Laidlomycin Phenylcarbamate.

Animal Selection: A cohort of finishing steers of similar breed, age, and weight are selected

and allowed an acclimation period to the feedlot environment.

Randomization: Steers are randomly allocated to treatment groups to minimize bias.

Dietary Formulation: A high-energy finishing diet, typically corn-based, is formulated. The

experimental ionophore is added to the diet of the treatment group(s), while the control group

receives the same diet without the additive.

Feeding and Monitoring:

Feed is provided ad libitum or at a restricted level, and daily intake is recorded.

Animals are weighed at regular intervals (e.g., every 28 days) to calculate ADG.

Health status is monitored daily.

Data Analysis: At the conclusion of the trial, performance data (ADG, DMI, G:F) and carcass

data are statistically analyzed to determine the effects of the treatment.

Visualizations
Signaling Pathway of Ionophores in the Rumen
The following diagram illustrates the mechanism of action of ionophores like Laidlomycin
Phenylcarbamate in the rumen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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